2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-[2-(1-cyclohexylethylamino)ethoxy]ethanol
• InChI: InChI=1S/C12H25NO2/c1-11(12-5-3-2-4-6-12)13-7-9-15-10-8-14/h11-14H,2-10H2,1H3
• InChI Key: FODVKOMERKOTDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCCC1)NCCOCCO

Description

2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol is a synthetic organic compound featuring both amino and hydroxyl functional groups, connected by an ethoxy spacer. This structure, which includes a cyclohexylethyl moiety, suggests potential application as a building block or intermediate in medicinal chemistry and drug discovery research. Compounds with similar structural features, such as those containing a cyclohexylethylamino group, are investigated in early-stage research for their potential as inhibitors of specific enzymes, like the E3 ubiquitin ligase CBL-B, which is a target in immuno-oncology and cancer research . The ether and ethanolamine components of the structure are also common in polymers and specialty chemicals, indicating potential utility in materials science . This product is intended for use by qualified researchers in a controlled laboratory setting. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic procedures. Researchers should consult the safety data sheet and handle the material according to established laboratory safety protocols.

Preparation Methods

Starting Materials and Reaction Pathways

• Cyclohexyl Ethyl Bromide : This compound can be used as a starting material. It can react with ammonia or primary amines to form the amino component necessary for the synthesis of 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol.

• Ethanolamine Derivatives : The synthesis often involves the reaction of ethanolamine derivatives with appropriate reagents to introduce the cyclohexylethyl amino group.

Synthetic Steps

The synthesis typically involves several steps:

• Formation of the Amino Component : Cyclohexyl ethyl bromide is reacted with ammonia or a primary amine to form the cyclohexylethyl amine.

• Introduction of the Ethoxy Group : The cyclohexylethyl amine is then reacted with an appropriate ethoxy derivative to form the desired compound.

• Purification : The final product is purified using techniques such as distillation or chromatography to achieve high purity.

Alternative Synthetic Routes

Alternative routes may vary depending on the availability of starting materials and the desired yield. These routes often involve different reagents or catalysts to optimize the reaction conditions and minimize by-products.

Data Table: Synthesis Overview

Synthetic Step	Reagents	Conditions	Product
Formation of Cyclohexylethyl Amine	Cyclohexyl Ethyl Bromide, Ammonia/Primary Amine	Basic Conditions, Temperature Control	Cyclohexylethyl Amine
Introduction of Ethoxy Group	Cyclohexylethyl Amine, Ethoxy Derivative	Catalyst (e.g., Base), Temperature Control	2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol
Purification	Solvents (e.g., Ethanol, Hexane)	Distillation/Chromatography	Pure 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol

Research Results and Considerations

• Safety Considerations : The compound is reactive towards reducing agents, producing flammable hydrogen gas, which necessitates careful handling and safety precautions.

• Future Research Directions : Further research could focus on optimizing synthetic routes for higher yields and exploring its potential applications in pharmaceuticals and other industries.

Chemical Reactions Analysis

Reactivity with Acids and Bases

The compound exhibits amphoteric behavior due to its amino and hydroxyl groups:

Reaction Type	Conditions	Products	Source
Acid-Base Neutralization	Strong acids (e.g., HCl, H₂SO₄)	Formation of ammonium salts (e.g., hydrochloride salt)
Deprotonation	Strong bases (e.g., NaOH)	Deprotonation of hydroxyl group, forming alkoxide intermediates

Key Observations :

• The tertiary amine reacts with acids to form stable salts, enhancing solubility in polar solvents.

• The hydroxyl group participates in base-catalyzed esterification or etherification under anhydrous conditions.

Oxidation Reactions

The hydroxyl and amino groups render the compound susceptible to oxidation:

Oxidizing Agent	Conditions	Outcome	Yield	Source
TEMPO/NaOCl	0°C, pH ~8.5	Oxidation of primary alcohol to carboxylic acid	~80%
Jones Reagent	Aqueous H₂SO₄, CrO₃	Formation of ketone derivatives	Not reported

Mechanistic Insights :

• TEMPO-mediated oxidation selectively converts the terminal hydroxyl group to a carboxylic acid without affecting the amine .

• Over-oxidation risks exist with harsh agents like CrO₃, potentially degrading the cyclohexyl moiety.

Nucleophilic Reactions

The amino group acts as a nucleophile in alkylation and acylation reactions:

Reaction	Electrophile	Conditions	Product	Source
Alkylation	Alkyl halides (e.g., CH₃I)	Polar aprotic solvents, 25°C	N-alkylated derivatives
Acylation	Acid chlorides (e.g., AcCl)	THF, base (e.g., Et₃N)	Amide or carbamate derivatives

Case Study :

• Reaction with Fmoc-Cl (fluorenylmethoxycarbonyl chloride) under basic conditions yields Fmoc-protected derivatives, critical for peptide synthesis .

Stability and Degradation

The compound degrades under specific conditions:

Condition	Degradation Pathway	Byproducts	Source
High Temperature	Thermal decomposition (>150°C)	Cyclohexene, ethylene oxide
UV Exposure	Photooxidation	Nitroso derivatives, peroxides

Unresolved Questions and Research Gaps

• Catalytic Asymmetric Reactions : No data exist on enantioselective modifications of the cyclohexyl group.

• Environmental Fate : Degradation kinetics in aqueous systems remain unstudied.

• In Vivo Metabolism : Hepatic processing pathways are undocumented but critical for pharmaceutical use.

Scientific Research Applications

2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in the study of biological processes and as a reagent in biochemical assays.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity . This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

2-(2-{4-[(1-Cyclobutylethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

Key Differences :

• Substituent : Cyclobutylethyl vs. cyclohexylethyl.
• Molecular Formula: C₁₃H₂₃N₃O₂ (MW = 253.34 g/mol) vs. inferred C₁₂H₂₅NO₂ (estimated MW ≈ 235.3 g/mol for the target compound).
• Applications : The cyclobutyl analog () is structurally tailored for pyrazole-based pharmaceutical scaffolds, likely targeting enzyme inhibition. The cyclohexyl variant’s larger substituent may enhance lipid solubility, influencing membrane permeability.

2-(2-Aminoethoxy)ethan-1-ol Hydrochloride

Key Differences :

• Substituent: Simple amino group vs. cyclohexylethylamino.
• Molecular Weight : 141.6 g/mol () vs. ~235.3 g/mol.
• Reactivity: The hydrochloride salt () is water-soluble and used as a precursor in peptide synthesis.

2-[2-(Benzylamino)ethoxy]ethan-1-ol (AX)

Key Differences :

• Substituent : Benzyl vs. cyclohexylethyl.
• Synthesis Yield : AX is synthesized with 85% yield via reductive amination (). The cyclohexylethyl variant may require modified conditions due to steric hindrance.
• Applications : AX is a precursor in androgen receptor degraders (), suggesting the target compound could be explored in similar therapeutic contexts with altered pharmacokinetics.

2-[2-(3-Aminopropoxy)ethoxy]ethan-1-ol (PEG-Amine)

Key Differences :

• Backbone : Propoxy spacer vs. ethoxy.
• Binding Affinity: PEG-amine binds amino acids (KA = 10³ M⁻¹, ). The cyclohexylethyl group may alter binding kinetics due to steric and electronic effects.

Physicochemical and Functional Properties

Table 1: Comparative Properties of Selected Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties/Applications
Target Compound	C₁₂H₂₅NO₂*	~235.3	Cyclohexylethylamino	Amphiphilic, potential drug delivery
2-(2-{4-[(1-Cyclobutylethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol	C₁₃H₂₃N₃O₂	253.34	Cyclobutylethylamino	Pyrazole-based pharmaceuticals
2-(2-Aminoethoxy)ethan-1-ol hydrochloride	C₄H₁₂ClNO₂	141.6	Amino hydrochloride	Peptide synthesis
2-[2-(Benzylamino)ethoxy]ethan-1-ol (AX)	C₁₁H₁₇NO₂	195.95	Benzylamino	Androgen receptor degradation

*Inferred based on structural analysis.

Biological Activity

2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol, also known as 2-((1-cyclohexylethyl)amino)ethan-1-ol, is a compound characterized by its unique structure that includes an ethanolamine framework with a cyclohexylethyl substitution. This structural feature is believed to influence its biological activity, making it a subject of interest in pharmacological research.

• Molecular Formula : C12H25NO2
• Molecular Weight : 215.33 g/mol
• CAS Number : 1157888-23-7

The compound's structure can be represented in SMILES notation as CC(NCCO)C1CCCCC1, indicating the arrangement of atoms and functional groups within the molecule.

Biological Activity Overview

Research into the biological activity of 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol has revealed potential applications in various therapeutic areas. The compound's unique cyclohexyl substitution is hypothesized to enhance its lipophilicity, potentially altering its pharmacokinetic properties compared to simpler amines.

Potential Biological Activities

• Antimicrobial Activity : Preliminary studies suggest that compounds similar to 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol exhibit antimicrobial properties. For example, Schiff base complexes derived from related structures have shown significant antibacterial and antifungal activities against various pathogens .
• Anticancer Properties : Research indicates that similar compounds have demonstrated cytotoxic effects against cancer cell lines such as HeLa and HCT116. These findings suggest that 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol may possess similar anticancer potential, warranting further investigation into its mechanism of action and efficacy .
• Enzyme Inhibition : Studies on related compounds have reported enzyme inhibition activities, particularly against alkaline phosphatase and other enzymes involved in metabolic pathways. This suggests that 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol could influence metabolic processes through enzyme modulation .

Comparative Analysis of Structural Analogues

The biological activity of 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol can be better understood by comparing it with structurally similar compounds:

Compound Name	Structure	Unique Features
2-Aminoethanol	C2H7NO	Simple ethanolamine; widely used as a solvent and chemical intermediate.
N,N-Diethylaminoethanol	C6H15NO	Contains diethyl substitution; used in pharmaceuticals for local anesthetics.
3-Aminopropanol	C3H9NO	Shorter carbon chain; used in surfactants and as a building block in organic synthesis.

The presence of the cyclohexyl ring in 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol may enhance its biological profile, providing distinct advantages over simpler analogues.

Case Studies and Research Findings

Several studies have investigated the biological implications of compounds with similar structures:

Case Study 1: Anticancer Activity

In a study assessing the anticancer properties of Schiff base organotin(IV) complexes, it was found that these complexes exhibited significant cytotoxicity against various cancer cell lines, outperforming traditional chemotherapeutics like carboplatin . This suggests a potential avenue for exploring the anticancer effects of 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol.

Case Study 2: Antimicrobial Studies

Research on Schiff bases has shown enhanced antimicrobial activities compared to their parent ligands. For instance, certain metal complexes derived from similar structures demonstrated superior efficacy against bacterial strains, indicating that 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol could similarly exhibit potent antimicrobial properties .

Q & A

Q. What are the recommended synthetic routes for 2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol?

The synthesis typically involves multi-step etherification and amine coupling. A common approach includes:

• Ether formation : React diethylene glycol derivatives with halogenated intermediates (e.g., propynyl bromide) under inert conditions using NaH as a base. For example, describes a similar protocol where NaH in anhydrous THF facilitates alkoxy group introduction .
• Amine coupling : Introduce the cyclohexylethylamine moiety via nucleophilic substitution or reductive amination. highlights azide-alkyne "click chemistry" for analogous compounds, suggesting potential for functionalizing the aminoethoxy chain .
• Purification : Flash chromatography or solvent extraction (e.g., ethyl acetate/water partitioning) is critical to isolate the product, as noted in .

Q. How can researchers confirm the structural identity and purity of this compound?

• Spectroscopic characterization :
  • NMR : Analyze proton environments (e.g., cyclohexyl CH2 groups at δ 1.0–1.8 ppm, hydroxyl protons near δ 2.0–3.0 ppm). validates structure via ¹H/¹³C NMR for similar ether-alcohols .
  • IR : Confirm hydroxyl (3200–3600 cm⁻¹) and ether (1100–1250 cm⁻¹) functional groups.
  • Mass spectrometry (MS) : Use GC-MS or HRMS to verify molecular ion peaks (e.g., uses GC-MS for purity assessment) .
• Chromatographic methods : HPLC with UV detection or TLC (silica gel, ethyl acetate/hexane eluent) ensures homogeneity .

Q. What safety protocols are essential for handling this compound?

• Hazard classification : Based on GHS guidelines (), similar ethoxyethanol derivatives may cause skin/eye irritation. Use PPE (gloves, goggles) and work in a fume hood .
• Exposure monitoring : Periodic medical exams (e.g., ocular and dermal checks) are advised, as outlined in for structurally related compounds .

Advanced Research Questions

Q. How can researchers optimize reaction yields during the coupling of the cyclohexylethylamine group?

• Solvent selection : Polar aprotic solvents (e.g., DMF, THF) enhance nucleophilicity. achieved high yields in azide-alkyne couplings using dry THF .
• Catalyst use : Copper(I) catalysts (e.g., CuBr) accelerate "click" reactions, as implied by ’s azide-alkyne methodology .
• Temperature control : Slow addition of reagents at 0°C (followed by gradual warming) minimizes side reactions, as demonstrated in .

Q. How should contradictory spectral data (e.g., unexpected NMR peaks) be resolved?

• Multi-technique validation : Cross-validate with 2D NMR (COSY, HSQC) to assign overlapping signals. ’s quantum-chemical profiling (QSPR) could predict spectral behavior .
• Impurity profiling : Use LC-MS to identify byproducts (e.g., unreacted intermediates or oxidation products). ’s GC-MS data highlights the importance of trace analysis .

Q. What role does the cyclohexylethyl group play in modulating solubility and reactivity?

• Solubility : The hydrophobic cyclohexyl moiety reduces water solubility but enhances lipid bilayer permeability. ’s QSPR models predict logP values for similar ether-alcohols .
• Steric effects : The bulky cyclohexyl group may hinder nucleophilic attacks, necessitating longer reaction times or higher temperatures (see ’s 24-hour stirring protocol) .

Q. What strategies enable conjugation of this compound to biomolecules (e.g., peptides or DNA)?

• Functional group engineering : Introduce azide or alkyne handles () for bioorthogonal "click" reactions .
• Linker optimization : Polyethylene glycol (PEG) spacers (e.g., triethylene glycol in ) improve solubility and reduce steric hindrance during conjugation .
• Validation : Use MALDI-TOF or fluorescence labeling (e.g., FITC tags) to confirm successful conjugation, as described in ’s antibody-hapten studies .